N-(1H-indol-3-ylmethylene)-4H-1,2,4-triazol-4-amine
Description
Synthesis Analysis
The synthesis of compounds related to N-(1H-indol-3-ylmethylene)-4H-1,2,4-triazol-4-amine typically involves multi-step processes, starting from basic heterocyclic precursors. For example, one approach involves the reaction of 4-amino-4H-1,2,4-triazole with acetyl chloride in dry benzene, followed by reaction with various aromatic aldehydes to afford substituted acrylamides. These are then cyclized with hydrazine hydrate in ethanol to yield the desired triazol-amine derivatives. These synthesis routes are characterized by their use of readily available starting materials, straightforward reactions, and the ability to introduce various substituents at different positions of the heterocyclic system (Panchal & Patel, 2011).
Molecular Structure Analysis
The molecular structure of compounds within this class is often confirmed through spectroscopic methods such as 1H NMR and IR spectroscopy, alongside X-ray crystallography for definitive structure elucidation. These analyses reveal the presence of characteristic functional groups and the overall architecture of the molecules. For instance, N,N-bis(triazol-1-ylmethyl)amines exhibit distinct spectral features corresponding to their triazole rings and substituent groups, as confirmed by X-ray crystallography (Al Bay et al., 2010).
Chemical Reactions and Properties
The chemical reactivity of N-(1H-indol-3-ylmethylene)-4H-1,2,4-triazol-4-amines includes their participation in various organic transformations, such as cyclization reactions to afford more complex heterocyclic systems. These compounds serve as versatile intermediates for the synthesis of a wide range of biologically active molecules. Their reactivity is often influenced by the nature of substituents on the indole and triazole rings, allowing for the targeted synthesis of compounds with desired properties (Hamdy et al., 2013).
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-(1H-indol-3-yl)-N-(1,2,4-triazol-4-yl)methanimine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N5/c1-2-4-11-10(3-1)9(5-12-11)6-15-16-7-13-14-8-16/h1-8,12H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBDRNNWKGLPRIX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)C=NN3C=NN=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601223809 | |
Record name | N-(1H-Indol-3-ylmethylene)-4H-1,2,4-triazol-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601223809 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35554-74-6 | |
Record name | N-(1H-Indol-3-ylmethylene)-4H-1,2,4-triazol-4-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=35554-74-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(1H-Indol-3-ylmethylene)-4H-1,2,4-triazol-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601223809 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(3-INDOLYLMETHYLENEAMINO)-4H-1,2,4-TRIAZOLE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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